Cas no 117922-95-9 (1-Propanone,1-[4-(2-chloroethyl)phenyl]-)

• Product Name: 1-Propanone,1-[4-(2-chloroethyl)phenyl]-
• CAS No: 117922-95-9
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 131690
• PubChem ID: 15054212
• Update Time: 2025-04-19

1-Propanone,1-[4-(2-chloroethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[4-(2-chloroethyl)phenyl]-
• 4-(2-Chloroethyl)propiophenone
• 4’-(2-CHLOROETHYL)PROPIOPHENONE
• 1-(4-(2-chloroethyl)phenyl)propan-1-one
• 4-(2-Chloroethyl)-propiophenone
• 1-[4-(2-CHLOROETHYL)PHENYL]PROPAN-1-ONE
• 117922-95-9
• 1-Propanone, 1-[4-(2-chloroethyl)phenyl]-
• SCHEMBL9520211

• Inchi： 1S/C11H13ClO/c1-2-11(13)10-5-3-9(4-6-10)7-8-12/h3-6H,2,7-8H2,1H3
• InChI Key： XLBURBZGIRRCHT-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(C(CC)=O)=CC=1

Computed Properties

• Exact Mass: 196.06500
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 311.7±25.0 °C(Predicted)
• PSA: 17.07000
• LogP: 3.06060